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Compound of Interest

Compound Name: Potassium borate

Cat. No.: B086520

Technical Support Center: Dicamba Volatility
Reduction with Potassium Borate

This technical support center provides researchers, scientists, and drug development
professionals with guidance on utilizing potassium borate to effectively reduce dicamba
volatility in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: How does potassium borate reduce dicamba volatility?

Potassium borate acts as a volatility-reducing agent (VRA) for dicamba primarily by increasing
the pH of the spray solution.[1] Dicamba is a weak acid, and its volatility increases in acidic
conditions where it is more likely to be in its protonated, more volatile form (dicamba acid).
Potassium borate, a weak acid buffer, scavenges protons in the solution, shifting the
equilibrium towards the less volatile, deprotonated salt form of dicamba.[1]

Q2: What is the relationship between potassium borate concentration and dicamba volatility
reduction?

Research has demonstrated an exponential reduction in dicamba volatilization as the
concentration of potassium tetraborate tetrahydrate (KBo) in the spray solution increases.[2][3]
Higher concentrations of KBo lead to a greater reduction in dicamba volatility.[3][4]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b086520?utm_src=pdf-interest
https://www.benchchem.com/product/b086520?utm_src=pdf-body
https://www.benchchem.com/product/b086520?utm_src=pdf-body
https://www.benchchem.com/product/b086520?utm_src=pdf-body
https://www.cambridge.org/core/journals/weed-science/article/evaluation-of-potassium-borate-as-a-volatilityreducing-agent-for-dicamba/59240EEFA7E19B895A83D10C4D144185
https://www.benchchem.com/product/b086520?utm_src=pdf-body
https://www.cambridge.org/core/journals/weed-science/article/evaluation-of-potassium-borate-as-a-volatilityreducing-agent-for-dicamba/59240EEFA7E19B895A83D10C4D144185
https://www.benchchem.com/product/b086520?utm_src=pdf-body
https://scholarworks.uark.edu/csespub/52/
https://bioone.org/journals/weed-science/volume-70/issue-5/wsc.2022.49/Evaluation-of-Potassium-Borate-as-a-Volatility-Reducing-Agent-for/10.1017/wsc.2022.49.full
https://bioone.org/journals/weed-science/volume-70/issue-5/wsc.2022.49/Evaluation-of-Potassium-Borate-as-a-Volatility-Reducing-Agent-for/10.1017/wsc.2022.49.full
https://www.cotton.org/beltwide/proceedings/2005-2022/data/conferences/2021/paper/20715.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q3: How does potassium borate compare to other volatility-reducing agents like potassium
acetate?

Studies have shown that potassium tetraborate tetrahydrate is more effective at reducing the
volatility of a dicamba plus glufosinate mixture compared to potassium acetate.[1][2][3] Notably,
a 0.01 M concentration of KBo provided a comparable reduction in dicamba volatilization to a
0.05 M concentration of potassium acetate.[1][2][3]

Q4: What is the impact of tank-mixing dicamba and potassium borate with other herbicides
like glyphosate?

Tank-mixing dicamba with glyphosate can increase the potential for dicamba volatility.[1][5] This
is often due to the acidic nature of many glyphosate formulations, which lowers the pH of the
spray solution.[5][6][7] However, the addition of potassium borate to a dicamba and
glyphosate mixture has been shown to significantly lower dicamba volatilization, with reductions
of 82% to 89% observed in large-scale experiments.[1][2][3]

Q5: What are the optimal pH and temperature conditions when using potassium borate with
dicamba?

To minimize dicamba volatility, a spray solution pH greater than 5.0 is recommended.[8][9][10]
Potassium borate helps achieve and maintain this higher pH.[1] High temperatures (= 86 °F or
30 °C) increase the risk of dicamba volatility.[8][11][12] Therefore, applications should be
planned for when temperatures are moderate.
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Issue

Potential Cause

Troubleshooting Steps

Higher than expected dicamba
volatility despite using

potassium borate.

Incorrect Potassium Borate
Concentration: The
concentration may be too low

to be effective.

Increase the molar
concentration of potassium
borate in the spray solution. As
research indicates an
exponential relationship, even
a small increase can have a

significant effect.[2][3]

Low Spray Solution pH: Tank-
mixing with acidic components
(e.g., some glyphosate
formulations) can lower the
overall pH.[5][6]

1. Measure the final pH of the
spray solution before
application. 2. If the pH is
below 5.0, increase the
concentration of potassium
borate or consider using a
different, less acidic tank-mix

partner.[8]

High Ambient Temperatures:
Applications made at or
followed by high temperatures

will increase volatility.[8][11]

1. Monitor temperature
forecasts and apply during
cooler parts of the day. 2.
Avoid applications when
temperatures are expected to
exceed 86°F (30°C).[8]

Inconsistent results in volatility

reduction.

Improper Mixing Order: The

order in which components are

added to the tank can affect

the final solution properties.

Follow a standard mixing
order. A general
recommendation is to start by
filling the tank with half the
water, then add adjuvants like
potassium borate, followed by
other components, and finally

the remaining water.[13]
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Variable Environmental
Conditions: Changes in
temperature, humidity, and
wind can all influence volatility

between experiments.[11][14]

1. Record environmental
conditions for each
experiment. 2. Conduct
experiments under as similar
conditions as possible to

ensure comparability.

Precipitation or compatibility

issues in the spray tank.

Water Hardness: High levels of
certain cations in the water can
sometimes interact with

formulation components.

Use deionized or distilled water
for laboratory experiments to
eliminate variability from water

quality.

Incompatible Tank-Mix
Partners: Not all adjuvants and
herbicide formulations are

compatible.

Consult product labels for any
known incompatibilities. When
in doubt, perform a jar test to
check for physical compatibility

before mixing a large batch.

Data Presentation

Table 1: Comparison of Potassium Borate (KBo) and Potassium Acetate as Volatility-

Reducing Agents (VRAS) for Dicamba
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Molar
VRA .
Concentration (M)

Relative Dicamba .
. . Spray Solution pH
Volatility Reduction

Potassium Borate

Comparable to 0.05 M

0.01 Potassium Acetate[1] 8.65[1]
(KBo)
[21[3]
Outperformed 0.05 M
0.05 Potassium Acetate[1] Not specified
[3]
74% reduction in N
0.1 ] Not specified
detected dicamba[1]
] Less effective than
Potassium Acetate 0.05 4.8[1]
0.01 M KBo[1][2][3]
" 37% reduction in N
Not specified ) Not specified
detected dicamba[1]
No VRA N/A Baseline 4.5[1]

Table 2: Effect of Potassium Borate (KBo) Concentration on Dicamba Volatility in a Tank Mix

with Glyphosate
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KBo Concentration (M) Dicamba Volatilization Reduction

0 (Dicamba + Glyphosate only) Baseline

Exponentially reduced with increasing

0.00625 _
concentration[1][2][3]
Exponentially reduced with increasing
0.0125 _
concentration[1][2][3]
0.025 Exponentially reduced with increasing
' concentration[1][2][3]
0.05 Exponentially reduced with increasing
' concentration[1][2][3]
o1 Exponentially reduced with increasing

concentration[1][2][3]

B 82% to 89% reduction over the herbicide
Specific Rate ]
mixture alone[1][2][3]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of Potassium Borate for Dicamba Volatility
Reduction

This protocol outlines a laboratory-scale experiment to assess the efficacy of different
potassium borate concentrations.

o Preparation of Dicamba Stock Solution: Prepare a stock solution of a specific dicamba salt
(e.g., diglycolamine salt) at a known concentration in deionized water.

o Preparation of Potassium Borate Solutions: Prepare a series of potassium tetraborate
tetrahydrate (KBo) solutions at varying molar concentrations (e.g., 0 M, 0.00625 M, 0.0125
M, 0.025 M, 0.05 M, and 0.1 M).[1]

e Preparation of Test Solutions: For each KBo concentration, create a test solution by mixing
the dicamba stock solution, the KBo solution, and any other desired tank-mix partners (e.g.,
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glyphosate). Ensure the final concentration of dicamba and other components is consistent
across all test solutions.

e pH Measurement: Measure and record the pH of each test solution.

 Volatility Assay (Low-Tunnel Method):

[e]

Apply a standardized volume of each test solution to a consistent substrate (e.g., soll
flats).

Place the treated substrates inside individual low tunnels or sealed chambers.

[e]

o

Use an air sampling system with polyurethane foam (PUF) plugs to collect air samples
from within the tunnels over a set period (e.g., 24-48 hours).[15][16][17]

Include a non-treated control.

o

e Sample Analysis:
o Extract dicamba from the PUF plugs using an appropriate solvent (e.g., methanol).[16]

o Quantify the amount of dicamba in each sample using a validated analytical method such
as High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-
MS/MS).[16]

o Data Analysis: Compare the amount of dicamba captured from the different treatment groups
to determine the relationship between potassium borate concentration and dicamba
volatility.

Protocol 2: Measuring the Effect of Tank-Mix Partners on Dicamba Volatility

o Prepare Base Solutions: Create a set of base solutions containing dicamba and potassium
borate at a predetermined effective concentration.

 Introduce Tank-Mix Partners: To individual base solutions, add different tank-mix partners of
interest (e.g., various glyphosate formulations, other herbicides, adjuvants). Include a control
with only dicamba and potassium borate.
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e pH Measurement: Measure and record the final pH of each mixture.

 Volatility Assay: Follow the volatility assay procedure as described in Protocol 1 (steps 5-7)
for each of the prepared mixtures.

» Data Analysis: Compare the volatilized dicamba from each tank mixture to the control to
assess the impact of each tank-mix partner.

Visualizations
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Caption: Chemical equilibrium of dicamba and the role of potassium borate.
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Caption: Workflow for assessing dicamba volatility.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b086520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Increase KBo
Concentration

Increase KBo or Change
Tank-Mix Partners

Apply During Cooler
Periods

Volatility
Reduced

Click to download full resolution via product page

Caption: Troubleshooting decision tree for high dicamba volatility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Adjusting potassium borate concentration for effective
dicamba volatility reduction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086520#adjusting-potassium-borate-concentration-
for-effective-dicamba-volatility-reduction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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